Cas no 2058515-62-9 (1-(3,4-dichloro-2-methoxybenzenesulfonyl)-1H-1,2,4-triazole)

• Product Name: 1-(3,4-dichloro-2-methoxybenzenesulfonyl)-1H-1,2,4-triazole
• CAS No: 2058515-62-9
• MF: C₉H₇Cl₂N₃O₃S
• MW: 308.141178369522
• CID: 5354744
• Update Time: 2025-11-06

1-(3,4-dichloro-2-methoxybenzenesulfonyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-((3,4-dichloro-2-methoxyphenyl)sulfonyl)-1H-1,2,4-triazole
• 1-(3,4-dichloro-2-methoxyphenyl)sulfonyl-1,2,4-triazole
• 1-(3,4-dichloro-2-methoxybenzenesulfonyl)-1H-1,2,4-triazole

• Inchi： 1S/C9H7Cl2N3O3S/c1-17-9-7(3-2-6(10)8(9)11)18(15,16)14-5-12-4-13-14/h2-5H,1H3
• InChI Key： GWPGAOXTPJVVIY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1OC)S(N1C=NC=N1)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 2.5
• Topological Polar Surface Area: 82.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(3,4-dichloro-2-methoxybenzenesulfonyl)-1H-1,2,4-triazole

Research Brief on 1-(3,4-dichloro-2-methoxybenzenesulfonyl)-1H-1,2,4-triazole (CAS: 2058515-62-9)

The compound 1-(3,4-dichloro-2-methoxybenzenesulfonyl)-1H-1,2,4-triazole (CAS: 2058515-62-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound belongs to the class of sulfonamide derivatives, which are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities.

Recent studies have explored the synthesis and optimization of 1-(3,4-dichloro-2-methoxybenzenesulfonyl)-1H-1,2,4-triazole, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has provided insights into its molecular interactions, suggesting a high affinity for specific biological targets, such as enzymes involved in inflammatory pathways.

In vitro and in vivo studies have demonstrated the compound's promising biological activity. For instance, it has shown potent inhibitory effects against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), highlighting its potential as an antimicrobial agent. Furthermore, preliminary investigations into its anticancer properties have revealed selective cytotoxicity against various cancer cell lines, with minimal effects on normal cells. These findings underscore the compound's potential as a multi-target therapeutic agent.

The mechanism of action of 1-(3,4-dichloro-2-methoxybenzenesulfonyl)-1H-1,2,4-triazole is currently under investigation. Hypotheses suggest that it may interfere with critical cellular processes, such as DNA replication or protein synthesis, in pathogenic organisms. Additionally, its anti-inflammatory properties are thought to arise from the modulation of key signaling pathways, such as NF-κB. Further studies are needed to elucidate these mechanisms and optimize the compound's pharmacokinetic and pharmacodynamic profiles.

Despite its promising attributes, challenges remain in the development of 1-(3,4-dichloro-2-methoxybenzenesulfonyl)-1H-1,2,4-triazole as a viable drug candidate. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(3,4-dichloro-2-methoxybenzenesulfonyl)-1H-1,2,4-triazole represents a promising scaffold for the development of novel therapeutics. Its diverse biological activities and potential for multi-target engagement make it a valuable candidate for further research. Continued exploration of its synthetic routes, biological effects, and mechanistic underpinnings will be critical to unlocking its full therapeutic potential.